Cas no 155944-21-1 (5H-Bis[1,3]benzodioxolo[6,5,4-de:4',5'-g]quinoline, 6,7,7a,8-tetrahydro-4-methoxy-, (7aS)- (9CI))

• Product Name: 5H-Bis[1,3]benzodioxolo[6,5,4-de:4',5'-g]quinoline, 6,7,7a,8-tetrahydro-4-methoxy-, (7aS)- (9CI)
• CAS No: 155944-21-1
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 165296
• Update Time: 2024-03-01

5H-Bis[1,3]benzodioxolo[6,5,4-de:4',5'-g]quinoline, 6,7,7a,8-tetrahydro-4-methoxy-, (7aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Bis[1,3]benzodioxolo[6,5,4-de:4',5'-g]quinoline,6,7,7a,8-tetrahydro-4-methoxy-, (7aS)- (9CI)
• (+)-Oduocine
• 5H-Bis[1,3]benzodioxolo[6,5,4-de:4',5'-g]quinoline,6,7,7a,8-tetrahydro-4-methoxy-, (S)-
• Oduocine
• CID 101664516
• 5H-Bis[1,3]benzodioxolo[6,5,4-de:4',5'-g]quinoline, 6,7,7a,8-tetrahydro-4-methoxy-, (7aS)- (9CI)

• Inchi： 1S/C19H17NO5/c1-21-16-10-4-5-20-11-6-9-2-3-12-17(23-7-22-12)13(9)15(14(10)11)18-19(16)25-8-24-18/h2-3,11,20H,4-8H2,1H3/t11-/m0/s1
• InChI Key： LEYRJEJIXVQDRI-NSHDSACASA-N
• SMILES： O1COC2=C(C3CCN[C@H]4CC5C=CC6=C(C=5C(=C12)C4=3)OCO6)OC

Computed Properties

• Exact Mass: 339.111
• Monoisotopic Mass: 339.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.344

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 534.6±50.0 °C(Predicted)
• pka: 6.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines